3-[[[5-[3-(1-Piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one

• Molecular Formula: C21H20N6O4S2
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 3-[[5-(3-piperidin-1-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C21H20N6O4S2/c28-20-17-9-2-3-10-18(17)22-25-27(20)14-32-21-24-23-19(31-21)15-7-6-8-16(13-15)33(29,30)26-11-4-1-5-12-26/h2-3,6-10,13H,1,4-5,11-12,14H2
• InChI Key: PYCOMWAHDJNYTO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SCN4C(=O)C5=CC=CC=C5N=N4

Description

3-[[[5-[3-(1-piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]methyl]-1,2,3-benzotriazin-4-one is a sulfonamide.

Scientific Research Applications

Synthesis and Spectral Analysis

• This compound is a focus of research due to its involvement in various biological activities. For instance, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has been detailed, highlighting its potential in biological applications (Khalid et al., 2016).
• Similar compounds have been synthesized and characterized for their antibacterial and antifungal activities, demonstrating the compound's relevance in microbial studies (Vankadari et al., 2013).

Biological Evaluation and Activity

• Research has been conducted on the biological evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, focusing on their interaction with enzymes like butyrylcholinesterase (BChE) (Khalid et al., 2016).
• The compound's derivatives also exhibit antimicrobial properties, underscoring its significance in the development of new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Structural and Computational Analysis

• Studies involving crystal structure and density functional theory (DFT) calculations of similar compounds provide insights into their molecular properties, highlighting the compound's relevance in computational chemistry (Kumara et al., 2017).
• Synthesis, characterization, and evaluation of similar compounds' insecticidal activities offer avenues for its potential use in pest control (Qi et al., 2014).